molecular formula C30H34N4O4 B295394 N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide

N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide

Cat. No. B295394
M. Wt: 514.6 g/mol
InChI Key: CAUOQFLENWJAIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide, also known as DBTTH, is a compound that belongs to the family of hydrazide derivatives. It has been widely studied for its potential applications in various fields, including materials science, pharmaceuticals, and agriculture.

Mechanism of Action

The mechanism of action of N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide is not fully understood. However, several studies have suggested that N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide can inhibit the activity of certain enzymes involved in various biological processes. For example, N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in gene expression. Inhibition of HDACs can lead to the activation of tumor suppressor genes and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide has been found to have several biochemical and physiological effects. In animal models, N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide has been found to reduce inflammation and oxidative stress. N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide has also been found to enhance the activity of certain enzymes involved in plant growth and development. In addition, N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide has been found to induce apoptosis in cancer cells and inhibit the growth of tumors.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide in lab experiments is its low toxicity. N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide has been found to be relatively non-toxic to animals and humans. In addition, N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide is stable under normal laboratory conditions and can be easily synthesized using cost-effective methods.
One of the limitations of using N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide in lab experiments is its limited solubility in water. This can make it difficult to work with in aqueous solutions. In addition, the mechanism of action of N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide. One area of research is the development of new synthetic methods for N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide and its derivatives. This could lead to the synthesis of new functional materials with potential applications in various fields.
Another area of research is the study of the mechanism of action of N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide. Understanding the mechanism of action could lead to the development of new drugs and therapies for various diseases.
Finally, research on the potential applications of N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide in agriculture could lead to the development of new plant growth regulators that could enhance crop yields and improve food security.
Conclusion
In conclusion, N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide is a compound that has been widely studied for its potential applications in various fields of science. It can be synthesized using cost-effective methods and has low toxicity. N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide has been found to have several biochemical and physiological effects, including anti-cancer and anti-inflammatory effects. Future research on N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide could lead to the development of new materials, drugs, and plant growth regulators with potential applications in various fields.

Synthesis Methods

N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide can be synthesized by reacting terephthalic acid with tert-butyl hydrazine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The resulting product is then treated with benzoyl chloride to form N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide. This synthesis method has been reported in several studies and has been found to be efficient and cost-effective.

Scientific Research Applications

N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide has been studied for its potential applications in various fields of science. In materials science, N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide has been used as a building block for the synthesis of functional materials such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials have shown promising applications in gas storage, catalysis, and drug delivery.
In pharmaceuticals, N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide has been studied for its potential as an anti-cancer agent. Several studies have reported that N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide can induce apoptosis (programmed cell death) in cancer cells by inhibiting the activity of certain enzymes. N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide has also been studied for its potential as an anti-inflammatory agent and has been found to reduce inflammation in animal models.
In agriculture, N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide has been studied for its potential as a plant growth regulator. Several studies have reported that N'~1~,N'~4~-dibenzoyl-N~1~,N~4~-di(tert-butyl)terephthalohydrazide can enhance plant growth and yield by regulating the activity of certain enzymes involved in plant growth and development.

properties

Molecular Formula

C30H34N4O4

Molecular Weight

514.6 g/mol

IUPAC Name

1-N//',4-N//'-dibenzoyl-1-N,4-N-ditert-butylbenzene-1,4-dicarbohydrazide

InChI

InChI=1S/C30H34N4O4/c1-29(2,3)33(31-25(35)21-13-9-7-10-14-21)27(37)23-17-19-24(20-18-23)28(38)34(30(4,5)6)32-26(36)22-15-11-8-12-16-22/h7-20H,1-6H3,(H,31,35)(H,32,36)

InChI Key

CAUOQFLENWJAIW-UHFFFAOYSA-N

SMILES

CC(C)(C)N(C(=O)C1=CC=C(C=C1)C(=O)N(C(C)(C)C)NC(=O)C2=CC=CC=C2)NC(=O)C3=CC=CC=C3

Canonical SMILES

CC(C)(C)N(C(=O)C1=CC=C(C=C1)C(=O)N(C(C)(C)C)NC(=O)C2=CC=CC=C2)NC(=O)C3=CC=CC=C3

Origin of Product

United States

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